Cas no 752258-16-5 (Hexanoic acid,2-(hydroxymethyl)-, (2S)-)

• Product Name: Hexanoic acid,2-(hydroxymethyl)-, (2S)-
• CAS No: 752258-16-5
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD09800472
• CID: 561711
• PubChem ID: 27282269
• Update Time: 2025-04-19

Hexanoic acid,2-(hydroxymethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-(hydroxymethyl)-, (2S)-
• LogP
• (R)-2-HYDROXYMETHYL-PENTANOIC ACID
• (S)-2-Hydroxymethyl-hexanoic acid
• (2S)-2-HYDROXYMETHYL-HEXANOIC ACID
• 752258-16-5
• A838354
• (2S)-2-(hydroxymethyl)hexanoic acid
• Hexanoic acid, 2-(hydroxymethyl)-, (2S)-
• 2-(7-METHYLINDAN-4-YLOXY)ACETICACID
• CS-0341520
• MFCD09800472
• (S)-2-HYDROXYMETHYL-HEXANOICACID
• (S)-2-(Hydroxymethyl)hexanoic acid
• DTXSID60650722
• SCHEMBL2563667

• MDL： MFCD09800472
• Inchi： 1S/C7H14O3/c1-2-3-4-6(5-8)7(9)10/h6,8H,2-5H2,1H3,(H,9,10)/t6-/m0/s1
• InChI Key： ICBHDGOFKNWYJO-LURJTMIESA-N
• SMILES： OC[C@@H](C(=O)O)CCCC

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53